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Compound of Interest

Compound Name: 5-O-Methyldalbergiphenol

Cat. No.: B12093765

Notice: Due to the absence of detailed scientific literature on 5-O-Methyldalbergiphenol, this
guide focuses on Dalbergin, a structurally related and well-researched neoflavonoid from the
same plant genus, to fulfill the request for an in-depth technical analysis.

Introduction

Dalbergin is a naturally occurring neoflavonoid found in various species of the Dalbergia genus,
notably Dalbergia sissoo and Dalbergia odorifera.[1][2][3] It is classified as a 4-phenylcoumarin,
with the chemical structure 6-hydroxy-7-methoxy-4-phenylcoumarin.[4] This compound has
garnered significant interest in the scientific community for its diverse pharmacological
activities, including anti-inflammatory, antioxidant, and anticancer properties.[4][5][6] This
technical guide provides a comprehensive overview of the experimental data, protocols, and
molecular pathways associated with Dalbergin.

Chemical Structure of Dalbergin
e Molecular Formula: C1eH1204[4]
e Molecular Weight: 268.26 g/mol [4]

e CAS Number: 482-83-7[4]

Quantitative Biological Data
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The biological activities of Dalbergin have been quantified in several studies, particularly its
efficacy as an anticancer agent. The following tables summarize the key quantitative findings.

Table 1: In Vitro Cytotoxicity of Dalbergin

Cell Line Cancer Type IC50 Value Exposure Time Reference
T47D Breast Cancer 1 pM 24 hours [5]
T47D Breast Cancer 0.001 uM 48 hours [5]
T47D Breast Cancer 0.00001 uM 72 hours [5]

ble 2- In Silico Bindi finities of Dalherqi

Binding Affinity

Protein Target Biological Process Reference
(kcal/mol)

Caspase-3 Apoptosis -6.7 [718]

Caspase-9 Apoptosis -6.6 [71[8]

Experimental Protocols

This section details the methodologies employed in the isolation, synthesis, and biological
evaluation of Dalbergin, as cited in the literature.

Isolation of Dalbergin from Dalbergia sissoo

This protocol describes the general procedure for the isolation of Dalbergin from the stem of
Dalbergia siss00.[9]

Experimental Workflow for Dalbergin Isolation
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Caption: Workflow for the isolation and purification of Dalbergin.
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Methodology:

e The stem of Dalbergia sissoo is dried and powdered.

e The powdered plant material is subjected to methanolic extraction.

e The resulting extract is concentrated.

e The concentrated methanolic extract is mixed with silica gel (60-120 mesh).

e The mixture is then subjected to column chromatography using a silica gel (60-120 mesh)
column.

e The column is eluted with solvents of increasing polarity. A mixture of ethyl acetate and
benzene (1:1) has been reported to be effective for eluting Dalbergin.[9]

o Fractions are collected and monitored for the presence of Dalbergin.

o The fractions containing Dalbergin are pooled and recrystallized from ethyl acetate to yield
the pure compound.[9]

Synthesis of Dalbergin

A reported method for the chemical synthesis of Dalbergin is as follows.[6]

Synthetic Pathway for Dalbergin
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Caption: Chemical synthesis of Dalbergin via condensation.
Methodology:

e 2-methoxybenzene-1,4-diol (1 equivalent) is dissolved in 15 ml of 75% sulfuric acid in water
at 0°C.[6]

» Ethyl 3-oxo-3-phenylpropanoate (1 equivalent) is added dropwise to the solution.[6]

e The reaction mixture is agitated continuously for 30 minutes while allowing it to warm to
room temperature.[6]

e The reaction progress is monitored using Thin Layer Chromatography (TLC).
e Upon completion, the reaction mixture is poured into ice-cold water.

e The aqueous mixture is extracted with ethyl acetate.

e The organic layer is collected and dried over sodium sulphate.

e The solvent is evaporated to yield Dalbergin.[6]

In Vitro Anti-proliferative Assay (MTT Assay)
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The cytotoxic effect of Dalbergin on cancer cell lines can be evaluated using the MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Methodology:
e T47D breast cancer cells are seeded in 96-well plates.

e The cells are treated with various concentrations of Dalbergin (e.g., 0.000001 pM to 30 uM)
for different time intervals (24, 48, and 72 hours).[5]

» After the treatment period, MTT solution is added to each well and incubated.
o The formazan crystals formed are dissolved in a suitable solvent (e.g., DMSO).
e The absorbance is measured at a specific wavelength using a microplate reader.

o Cell viability is calculated as a percentage of the control (untreated cells), and the IC50 value
is determined.

Molecular Mechanisms and Signaling Pathways

Dalbergin has been shown to exert its biological effects by modulating several key signaling
pathways involved in inflammation and cancer.

Anti-inflammatory Mechanism

Dalbergin and other neoflavonoids exhibit anti-inflammatory properties by targeting central
regulators of the inflammatory response.[4] This includes the inhibition of the NF-kB and MAPK
signaling pathways, which leads to a reduction in the production of pro-inflammatory mediators.
[4] The flavonoid compounds in Dalbergia odorifera have been shown to potentially inhibit the
expression of FOS and PTGS2 (COX-2), reduce the release of IL-1[3, and block the MAPK and
toll-like receptor pathways.[10]

Anticancer Mechanism in Hepatocellular Carcinoma

In hepatocellular carcinoma, Dalbergin has been demonstrated to induce apoptosis and
suppress cell growth through the inhibition of the AKT/NF-kB signaling pathway.[11] The
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administration of Dalbergin leads to a significant decrease in the expression of anti-apoptotic
proteins like Bcl-2, TNF-a, NFKB, p-AKT, and STAT-3.[11]

Dalbergin's Anticancer Signaling Pathway
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Caption: Dalbergin's inhibition of the AKT/NF-kB/STAT-3 pathway to induce apoptosis.
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Conclusion

Dalbergin, a neoflavonoid isolated from Dalbergia species, demonstrates significant potential
as a therapeutic agent, particularly in the fields of oncology and inflammation. Its ability to
modulate critical signaling pathways such as NF-kB, AKT, and STAT3 underscores its
multifaceted mechanism of action. The availability of established protocols for its isolation and
synthesis facilitates further preclinical and clinical investigations. This guide provides a
foundational understanding for researchers and drug development professionals interested in
the therapeutic applications of Dalbergin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Dalbergin: A Bioactive
Neoflavonoid from Dalbergia Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12093765#what-is-5-0-methyldalbergiphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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